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Introduction

Terephthalamide, with the IUPAC name benzene-1,4-dicarboxamide, is an aromatic amide

derived from terephthalic acid.[1][2] It is a white, crystalline solid characterized by its high

thermal stability and resistance to chemical degradation.[1] The molecule's rigid structure,

conferred by the central benzene ring, is a defining feature that dictates its physical and

chemical properties.[1] While a relatively simple molecule, terephthalamide is of significant

industrial importance, primarily serving as a fundamental building block (monomer) for the

synthesis of high-performance aramid polymers, most notably poly(p-phenylene

terephthalamide), commercially known as Kevlar.[1][3] This guide provides an in-depth

overview of the core properties of terephthalamide, its synthesis, and its structural

characteristics, tailored for an audience in chemical research and development.

Chemical and Physical Properties
Terephthalamide is an organic compound with the chemical formula C₈H₈N₂O₂.[1][4] Its

structure consists of a central benzene ring substituted at the para (1,4) positions with two

amide functional groups. This symmetrical and planar structure leads to strong intermolecular

forces, resulting in a high melting point and low solubility in many common solvents.

Table 1: Core Physicochemical Properties of Terephthalamide
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Property Value Reference(s)

IUPAC Name benzene-1,4-dicarboxamide [5]

Synonyms
1,4-Benzenedicarboxamide,

Terephthaldiamide
[1][4][5]

CAS Number 3010-82-0 [1][4][5]

Molecular Formula C₈H₈N₂O₂ [1][4][5]

Molecular Weight 164.16 g/mol [2][5]

Appearance
White to almost white

crystalline solid
[1][2]

Melting Point ~291.62 °C (rough estimate) [2]

Density ~1.294 g/cm³ [6]

Enthalpy of Formation (Gas,

ΔfH°gas)
-376 ± 4.2 kJ/mol [7]

Molecular Structure and Crystallography
The fundamental properties of terephthalamide and the polymers derived from it are direct

consequences of its molecular structure. The planar benzene ring and the amide groups allow

for extensive hydrogen bonding and aromatic stacking interactions.

Terephthalamide (benzene-1,4-dicarboxamide)

H₂N-C=O Benzene Ring
(C₆H₄) O=C-NH₂

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Terephthalamide
https://cymitquimica.com/cas/3010-82-0/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3010820
https://pubchem.ncbi.nlm.nih.gov/compound/Terephthalamide
https://cymitquimica.com/cas/3010-82-0/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3010820
https://pubchem.ncbi.nlm.nih.gov/compound/Terephthalamide
https://cymitquimica.com/cas/3010-82-0/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3010820
https://pubchem.ncbi.nlm.nih.gov/compound/Terephthalamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2146254.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Terephthalamide
https://cymitquimica.com/cas/3010-82-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2146254.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2146254.htm
https://www.chemicalbook.com/msds/terephthalamide.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3010820&Mask=1
https://www.benchchem.com/product/b1206420?utm_src=pdf-body
https://www.benchchem.com/product/b1206420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Abstract representation of the terephthalamide molecular structure.

In the solid state, terephthalamide molecules assemble via intermolecular N-H···O hydrogen

bonds between the amide functionalities of adjacent molecules.[8] This links the molecules into

chains and sheets, creating a highly ordered and stable crystalline structure.[8][9] This efficient

packing contributes to its high melting point and thermal stability.[1][9] At least two crystalline

forms, α and β, have been identified.[10]

Solubility and Thermal Properties
Terephthalamide's solubility is dictated by its rigid, aromatic nature and its capacity for strong

hydrogen bonding.

Table 2: Solubility Characteristics of Terephthalamide
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Solvent Type
Qualitative
Solubility

Notes Reference(s)

Polar Solvents Good

This property is

leveraged in

polymerization

reactions where polar

solvents are often

used.

[1]

Water Limited / Poor

The hydrophobic

benzene ring limits

solubility in water.

[11][12]

Organic Solvents

(e.g., ethanol,

acetone)

Limited (by proxy)

The related compound

terephthalaldehyde is

soluble in these

solvents, suggesting

some potential

solubility.

[11]

DMSO Soluble (by proxy)

The precursor,

terephthalic acid, is

highly soluble in

DMSO, a common

solvent for such

structures.

[12]

The compound is noted for its high thermal stability, a property that is passed on to its

polymers.[1] Poly(p-phenylene terephthalamide) does not melt and only decomposes at very

high temperatures, around 450°C.[3]

Synthesis and Reactivity
Terephthalamide and its derivatives are typically synthesized through condensation reactions.

A common laboratory and industrial approach involves reacting a derivative of terephthalic acid

with an amine source. For its most significant application, the synthesis of poly(p-phenylene

terephthalamide) (PPTA), terephthaloyl chloride is reacted with p-phenylenediamine.[3]
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Experimental Protocol: Low-Temperature Synthesis of
Poly(p-phenylene terephthalamide)
This protocol outlines a common laboratory method for synthesizing PPTA, the polymer derived

from terephthalamide precursors.

Objective: To synthesize high-molecular-weight PPTA via low-temperature solution

polycondensation.

Core Reaction: The condensation reaction between p-phenylenediamine (PPD) and

terephthaloyl chloride (TPC).

Materials & Reagents:

Reaction vessel with mechanical stirrer and nitrogen inlet

p-phenylenediamine (PPD)

Terephthaloyl chloride (TPC)

N-methylpyrrolidone (NMP), anhydrous

Calcium chloride (CaCl₂), anhydrous

Deionized water for precipitation

Procedure:

Under a dry nitrogen atmosphere, charge the reaction vessel with NMP and CaCl₂. Stir

until the salt is dissolved. The salt is crucial for preventing the polymer from precipitating

out of solution too early.[13]

Add a stoichiometric amount of PPD to the NMP/CaCl₂ solution and stir until fully

dissolved.[14]

Cool the reaction mixture to between 0 °C and 5 °C using an ice bath.[14]
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While stirring vigorously, add a stoichiometric amount of solid TPC to the cooled solution.

A rapid increase in viscosity will be observed as the polymer forms.[13][14]

Maintain the reaction at low temperature for approximately 1 hour, then allow it to warm to

room temperature and continue stirring for an additional 12 hours to ensure high molecular

weight is achieved.[14]

Extrude the resulting polymer gel into a container of deionized water to precipitate the

PPTA.

Thoroughly wash the collected polymer with water and then with a solvent like dimethyl

sulfoxide to remove residual solvent and salts.[13]

Dry the final PPTA polymer in a vacuum oven.
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Workflow: Low-Temperature Synthesis of PPTA

Start

Reagents:
- p-phenylenediamine (PPD)

- Terephthaloyl chloride (TPC)
- NMP Solvent + CaCl₂

Dissolve PPD in NMP/CaCl₂
under N₂ atmosphere

Cool solution to 0-5 °C

Add TPC (solid)
Initiate Polycondensation

Stir at 0-5 °C (1h)
then at Room Temp (12h)

Precipitate polymer
in water

Filter, Wash, and Dry
under vacuum

Final Product:
PPTA Polymer

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of PPTA polymer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1206420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Applications and Relevance
The primary application of terephthalamide chemistry is in the field of materials science. The

polymerization of its precursors leads to aromatic polyamides (aramids).

High-Performance Fibers: PPTA is spun into fibers known as Kevlar or Twaron.[9] These

fibers exhibit an exceptional strength-to-weight ratio, high tensile modulus, and thermal

stability, making them critical components in aerospace composites, body armor, and

industrial ropes.[3][15] The properties of the final fiber are a direct result of the hierarchical

structure derived from the monomer.[9]

Structural Hierarchy of Poly(p-phenylene terephthalamide)

Terephthalamide-based Monomers
(PPD + TPC)

Rigid Linear Polymer Chains

Amide Linkage

Hydrogen-Bonded Sheets

Inter-chain H-Bonds

Stacked Sheets form
Crystalline Fiber

Aromatic Stacking

Click to download full resolution via product page

Caption: Logical relationship from monomer to final fiber structure.

Polymer Additives: Simple terephthalamide has been investigated as a thermal stabilizer for

other polymers, such as poly(vinyl chloride) (PVC).[16][17]
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Relevance in Drug Development
While terephthalamide itself is not an active pharmaceutical ingredient, its rigid, well-defined

structure makes it an interesting scaffold in medicinal chemistry and drug design. Aromatic

amides are common motifs in drug molecules. The terephthalamide core can serve as a rigid

linker to orient other functional groups in specific three-dimensional arrangements, which is

critical for binding to biological targets like enzyme active sites or receptors. Its synthetic

accessibility allows for the creation of diverse chemical libraries for screening purposes.

Conclusion
Terephthalamide is a foundational molecule in materials science, defined by its rigid aromatic

core and hydrogen-bonding amide groups. These features result in high thermal stability and a

propensity to form highly ordered crystalline structures. While its direct applications are limited,

its role as a precursor to high-performance aramid polymers like PPTA (Kevlar) is of immense

industrial and technological importance. The fundamental properties of the simple

terephthalamide unit are directly translated into the exceptional strength and resilience of the

resulting macroscopic materials. For researchers, a firm understanding of these core properties

is essential for the continued development of advanced polymers and functional organic

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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